Cas no 121399-88-0 (2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin)

• Product Name: 2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin
• CAS No: 121399-88-0
• MF: C₄₄H₂F₂₈N₄
• MW: 1118.46878767014
• MDL: MFCD10000962
• CID: 104736
• PubChem ID: 87560199
• Update Time: 2025-06-30

2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine,2,3,7,8,12,13,17,18-octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)- (9CI)
• 2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin
• 2,3,7,8,12,13,17,18-OCTAFLUORO-5,10,15,20-TETRAKIS(PENTAFLUOROPHENYL)-21H,23H-PORPHINE
• Perfluoro-5,10,15,20-tetraphenyl-21H,23H-porphyrin
• Perfluoro-5,10,15,20-tetraphenyl-21H,23H-porphine
• Perfluoro-5,10,15,20-tetraphenyl-21H,23H-porphyrin 2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)-21H,23H-porphine
• BCP24897
• O0319
• 121399-88-0
• D91862
• J-004488
• CS-0020894
• SCHEMBL8174916
• AKOS015853442
• YPQJLILOZYQHNR-UHFFFAOYSA-N

• MDL： MFCD10000962
• Inchi： 1S/C44H2F28N4/c45-9-1(10(46)18(54)25(61)17(9)53)5-37-29(65)31(67)39(73-37)6(2-11(47)19(55)26(62)20(56)12(2)48)41-33(69)35(71)43(75-41)8(4-15(51)23(59)28(64)24(60)16(4)52)44-36(72)34(70)42(76-44)7(40-32(68)30(66)38(5)74-40)3-13(49)21(57)27(63)22(58)14(3)50/h73,76H/b37-5-,38-5-,39-6-,40-7-,41-6-,42-7-,43-8-,44-8-
• InChI Key： YPQJLILOZYQHNR-RMVKQRBNSA-N
• SMILES： FC1=C(C2=C(C3C(=C(C(=C(C=3F)F)F)F)F)C3C(=C(C(=C(C4C(=C(C(=C(C=4F)F)F)F)F)C4=C(C(=C(C(C5C(=C(C(=C(C=5F)F)F)F)F)=C5C(=C(C(C(C6C(=C(C(=C(C=6F)F)F)F)F)=C1N2)=N5)F)F)N4)F)F)N=3)F)F)F |c:3,20,t:50,67|

Computed Properties

• Exact Mass: 1115.9676
• Monoisotopic Mass: 1117.9832346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 76
• Rotatable Bond Count: 4
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 12.1
• Topological Polar Surface Area: 57.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.9±0.1 g/cm3
• Refractive Index: 1.582
• PSA: 51.56
• Solubility: Not determined

2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin

2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin (CAS No. 121399-88-0): An Overview of Its Properties and Applications

2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin (CAS No. 121399-88-0) is a highly fluorinated porphyrin derivative that has garnered significant attention in recent years due to its unique chemical and physical properties. This compound belongs to the class of porphyrins, which are macrocyclic compounds with a wide range of applications in various fields such as materials science, photovoltaics, and biomedical research.

The octafluoro substitution and the presence of pentafluorophenyl groups in the structure of this porphyrin derivative contribute to its exceptional stability and unique electronic properties. These features make it an attractive candidate for a variety of advanced applications. The high degree of fluorination not only enhances the compound's hydrophobicity but also imparts significant electronic and optical characteristics that are crucial for its performance in various technological and scientific contexts.

One of the most notable applications of 2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin is in the field of photovoltaics. Recent studies have shown that this compound can be used as an efficient light-harvesting material in organic solar cells. The strong absorption in the visible and near-infrared regions of the electromagnetic spectrum makes it an ideal candidate for enhancing the overall efficiency of these devices. Additionally, its excellent thermal stability ensures that it can withstand the harsh conditions often encountered during the operation of solar cells.

In the realm of materials science, this highly fluorinated porphyrin has been explored for its potential use in the development of advanced functional materials. Its unique combination of hydrophobicity and electronic properties makes it suitable for applications such as self-assembled monolayers (SAMs), which are used to create highly ordered surface structures with specific functionalities. These structures have found applications in areas such as catalysis, sensing, and nanotechnology.

The biomedical applications of 2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)porphyrin are also a subject of ongoing research. Its ability to form stable complexes with various metal ions has led to its investigation as a potential photosensitizer for photodynamic therapy (PDT). In PDT, photosensitizers are used to generate reactive oxygen species (ROS) upon light activation, which can selectively destroy cancer cells while minimizing damage to healthy tissue. The high degree of fluorination in this compound enhances its photostability and reduces its tendency to aggregate in biological environments.

Furthermore, the unique electronic properties of 2,3,7,8,12,13,17,18-Octafluoro-5,10,15，20-tetrakis(pentafluorophenyl)porphyrin make it a promising candidate for use in optoelectronic devices. Its strong absorption and emission properties have been exploited in the development of organic light-emitting diodes (OLEDs) and other optoelectronic components. The ability to fine-tune the electronic structure through chemical modifications opens up possibilities for optimizing device performance and expanding their range of applications.

In conclusion, 2，3，7，8，12，13，17， 8-Octafluoro-5， 0， 5， 0-tetrakis（ pentafluorophenyl） porphyrin (CAS No. 99-88-0) is a versatile compound with a wide range of potential applications due to its unique chemical and physical properties. From photovoltaics to materials science and biomedical research, this highly fluorinated porphyrin derivative continues to be a subject of intense interest and ongoing research. Its ability to enhance device performance and address specific challenges in various fields makes it a valuable addition to the toolkit of scientists and engineers working at the forefront of technological innovation.